molecular formula C17H16N2O B8608369 2-(Pyrid-2-yl)-8-isopropyloxyquinoline

2-(Pyrid-2-yl)-8-isopropyloxyquinoline

Cat. No. B8608369
M. Wt: 264.32 g/mol
InChI Key: PNGNIHTVPIVDJN-UHFFFAOYSA-N
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Description

2-(Pyrid-2-yl)-8-isopropyloxyquinoline is a useful research compound. Its molecular formula is C17H16N2O and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C17H16N2O

Molecular Weight

264.32 g/mol

IUPAC Name

8-propan-2-yloxy-2-pyridin-2-ylquinoline

InChI

InChI=1S/C17H16N2O/c1-12(2)20-16-8-5-6-13-9-10-15(19-17(13)16)14-7-3-4-11-18-14/h3-12H,1-2H3

InChI Key

PNGNIHTVPIVDJN-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC=CC2=C1N=C(C=C2)C3=CC=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Reaction of 2-iodo-quinolin-8-ol 8 with 2-bromopropane following the method described in Example 8 gave 2-iodo-8-isopropoxyquinoline 9 in 84% yield. 9: 1H NMR (CDCl3): δ 7.75-7.67 (m, 2H), 7.45 (dd, J=7.0 and 8.0, 1H), 7.33 (dd, J=1.2 and 8.0, 1H), 7.12 (dd, J=1.2 and 7.0, 1H), 4.80 (m, 1H), 1.49 (d, J=5.9, 6 H). To a stirred solution of 9 (29 mg, 0.093 mmol) and PdCl2(PPh3)2 (5 mg) in THF (2.5 mL) under an argon atmosphere at RT was added dropwise over 5 min 2-pyridylzinc bromide (0.370 mL of a 0.5 M solution in THF, 0.185 mmol). After 2 h, saturated NH4Cl (5 mL) was added and the mixture extracted with dichloromethane (10 mL×3). The combined extracts were washed with H2O (10 mL) and brine (10 mL), dried (Na2SO4), and concentrated. Subsequent column chromatography on silica (dichloromethane/MeOH, 19:1) gave 2-(pyrid-2-yl)-8-isopropyloxyquinoline as a yellow solid. The isopropyl ether was cleaved according to the procedure of Example 8, to give 2-(Pyrid-2-yl)-8-hydroxyquinoline P1 (22 mg, 89%) (data in Table 5).
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